4-Heptyl-2,6-dimethylphenol

• CAS RN: 10138-19-9
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 4-heptyl-2,6-dimethylphenol
• InChI: InChI=1S/C15H24O/c1-4-5-6-7-8-9-14-10-12(2)15(16)13(3)11-14/h10-11,16H,4-9H2,1-3H3
• InChI Key: ODXLPNFLMWDVLM-UHFFFAOYSA-N
• SMILES: CCCCCCCC1=CC(=C(C(=C1)C)O)C
• synonyms: 4-Heptyl-2,6-dimethylphenol

Description

4-Heptyl-2,6-dimethylphenol is a chemical compound that belongs to the family of alkylphenols. It is also known as HDMP-28 and is a synthetic opioid analogue. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and pharmacology.

Scientific Research Applications

4-Heptyl-2,6-dimethylphenol has potential applications in medicinal chemistry and pharmacology. It has been shown to have opioid-like effects in animal models, including analgesia, sedation, and respiratory depression. This compound has also been investigated for its potential use in the treatment of opioid addiction and withdrawal symptoms. Additionally, this compound has been studied for its potential use as a chemical probe to investigate the structure and function of opioid receptors in the brain.

Mechanism of Action

The mechanism of action of 4-Heptyl-2,6-dimethylphenol is similar to that of opioids. It binds to the mu, delta, and kappa opioid receptors in the brain and spinal cord, resulting in the activation of downstream signaling pathways. This leads to the release of neurotransmitters such as dopamine, which produces the characteristic effects of opioids, including analgesia, sedation, and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of opioids. It produces analgesia by blocking pain signals in the brain and spinal cord. It also produces sedation by affecting the activity of neurons in the brainstem that regulate arousal and wakefulness. Additionally, this compound can produce respiratory depression, which can be life-threatening at high doses.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Heptyl-2,6-dimethylphenol in lab experiments is that it has a high affinity for opioid receptors, making it a useful tool for studying the structure and function of these receptors. Additionally, its synthetic nature allows for precise control over its chemical properties, which can be useful for investigating the structure-activity relationship of opioid ligands.
One limitation of using this compound in lab experiments is that it has not been extensively studied in humans, and its safety and efficacy are not well-established. Additionally, it has potential for abuse and dependence, which can be a concern when working with controlled substances.

Future Directions

There are several future directions for research on 4-Heptyl-2,6-dimethylphenol. One area of interest is the development of new opioid ligands with improved selectivity and reduced side effects. Another area of interest is the investigation of the role of opioid receptors in the development of addiction and withdrawal symptoms. Additionally, there is potential for the use of this compound as a chemical probe to investigate the role of opioid receptors in various disease states, including chronic pain, depression, and anxiety disorders.
Conclusion:
In conclusion, this compound is a synthetic opioid analogue that has potential applications in medicinal chemistry and pharmacology. Its synthesis method is well-established, and it has been shown to have opioid-like effects in animal models. However, its safety and efficacy in humans are not well-established, and it has potential for abuse and dependence. Future research directions include the development of new opioid ligands with improved selectivity and reduced side effects, as well as the investigation of the role of opioid receptors in various disease states.

Synthesis Methods

The synthesis of 4-Heptyl-2,6-dimethylphenol involves the reaction of 2,6-dimethylphenol with heptanal in the presence of a Lewis acid catalyst such as boron trifluoride. The reaction is carried out under reflux conditions, and the resulting product is purified using chromatographic techniques. The yield of the reaction is around 70%, and the purity of the product is greater than 99%.